Cas no 667413-68-5 (4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol structure

667413-68-5 structure

Product Name:4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

CAS No:667413-68-5

MF:C₁₄H₁₇N₃OS

MW:275.36928153038

MDL:MFCD04054633

CID:871925

PubChem ID:3839020

Update Time:2025-04-19

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Allyl-5-(1-(m-tolyloxy)ethyl)-4H-1,2,4-triazole-3-thiol
- 3-[1-(3-methylphenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
- 5-[1-(3-methylphenoxy)ethyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- ART-CHEM-BB B018141
- 5-[1-(3-methylphenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- AC1MYX8Y
- ALBB-003457
- BBL013374
- CTK5J4642
- MolPort-001-581-819
- STK401457
- AKOS017259145
- 667413-68-5
- MFCD04054633
- VS-03794
- AKOS003331450
- DTXSID00397144
- CS-0322692
- 4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD04054633
- Inchi： 1S/C14H17N3OS/c1-4-8-17-13(15-16-14(17)19)11(3)18-12-7-5-6-10(2)9-12/h4-7,9,11H,1,8H2,2-3H3,(H,16,19)
- InChI Key： CVQZLILJLNHSQL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C(C)OC2C=CC=C(C)C=2)N1CC=C

Computed Properties

Exact Mass: 275.10900
Monoisotopic Mass: 275.10923335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 69Å²

Experimental Properties

PSA: 78.74000
LogP: 3.20120

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A614763-100mg	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5		100mg	$ 50.00	2022-06-08
TRC	A614763-500mg	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5		500mg	$ 210.00	2022-06-08
TRC	A614763-1g	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5		1g	$ 320.00	2022-06-08
Chemenu	CM114727-1g	4-allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5	95%	1g	$***	2023-05-29
Chemenu	CM114727-5g	4-allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5	95%	5g	$***	2023-05-29
abcr	AB214924-1 g	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol; 95%	667413-68-5		1 g	€230.10	2023-07-20
abcr	AB214924-5 g	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol; 95%	667413-68-5		5 g	€749.60	2023-07-20
eNovation Chemicals LLC	Y1260026-1g	4-allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1260026-5g	4-allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol	667413-68-5	95%	5g	$650	2024-06-06
abcr	AB214924-1g	4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol, 95%; .	667413-68-5	95%	1g	€230.10	2025-04-17

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:667413-68-5)4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

Order Number:A1171615

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:21

Price ($):276.0

Email:sales@amadischem.com

Product Official Link

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